Cas no 338394-20-0 (5-2-(4-Chloroanilino)vinyl-3-(2,6-dichlorophenyl)-4-isoxazolecarbonitrile)

• Product Name: 5-2-(4-Chloroanilino)vinyl-3-(2,6-dichlorophenyl)-4-isoxazolecarbonitrile
• CAS No: 338394-20-0
• MDL: MFCD00127320
• CID: 4646826
• Update Time: 2025-10-30

5-2-(4-Chloroanilino)vinyl-3-(2,6-dichlorophenyl)-4-isoxazolecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-[2-(4-CHLOROANILINO)VINYL]-3-(2,6-DICHLOROPHENYL)-4-ISOXAZOLECARBONITRILE
• 5-2-(4-Chloroanilino)vinyl-3-(2,6-dichlorophenyl)-4-isoxazolecarbonitrile

• MDL： MFCD00127320

Additional information on 5-2-(4-Chloroanilino)vinyl-3-(2,6-dichlorophenyl)-4-isoxazolecarbonitrile

Introduction to Compound with CAS No. 338394-20-0 and Product Name: 5-2-(4-Chloroanilino)vinyl-3-(2,6-dichlorophenyl)-4-isoxazolecarbonitrile

The compound with the CAS number 338394-20-0 and the product name 5-2-(4-Chloroanilino)vinyl-3-(2,6-dichlorophenyl)-4-isoxazolecarbonitrile represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential applications in drug development. The presence of multiple heterocyclic rings and functional groups makes it a promising candidate for further investigation in medicinal chemistry.

One of the most striking aspects of this compound is its isoxazole core, which is a well-known scaffold in the pharmaceutical industry. Isoxazoles have been extensively studied for their bioactivity, particularly in the context of anti-inflammatory, antimicrobial, and anticancer agents. The 4-chloroanilino and 2,6-dichlorophenyl substituents further enhance its pharmacological profile by introducing electron-withdrawing groups that can modulate the reactivity and binding affinity of the molecule. These structural elements are critical in determining its interaction with biological targets, making it a valuable subject of research.

Recent studies have highlighted the importance of vinyl-substituted isoxazoles in medicinal chemistry. The vinyl group in this compound introduces a degree of flexibility that can be exploited to optimize drug-like properties such as solubility, permeability, and metabolic stability. This feature is particularly relevant in the development of next-generation therapeutics, where achieving an optimal balance between efficacy and pharmacokinetic profiles is paramount.

The 3-(2,6-dichlorophenyl) moiety adds another layer of complexity to the molecule, potentially influencing its electronic properties and biological activity. Chlorine atoms are known to enhance binding affinity by participating in halogen bonding interactions with biological targets. This makes the compound a promising candidate for further exploration in the development of small-molecule drugs targeting specific disease pathways.

In light of these structural features, researchers have been investigating the potential applications of this compound in various therapeutic areas. For instance, its isoxazole core has shown promise in inhibiting enzymes involved in inflammatory processes, making it a candidate for treating chronic inflammatory diseases. Additionally, the presence of electron-withdrawing groups suggests that it may exhibit inhibitory activity against kinases and other enzymes implicated in cancer progression.

Recent advances in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling studies have been conducted to predict the binding modes of this compound with various biological targets. These studies have revealed that it may interact with proteins involved in signal transduction pathways, providing insights into its potential pharmacological effects.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of chlorine atoms and other functional groups necessitates precise control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with greater efficiency and scalability.

As interest in isoxazole derivatives continues to grow, researchers are exploring new synthetic routes and functionalization strategies to expand their chemical diversity. This compound serves as an excellent example of how structural modifications can lead to novel bioactive molecules with therapeutic potential. Further investigation into its pharmacological properties will be crucial in determining its suitability for clinical applications.

The development of new drugs is a complex process that requires interdisciplinary collaboration between chemists, biologists, and pharmacologists. The compound described here represents a collaborative effort to bridge these disciplines by creating a molecule with both novel structure and promising bioactivity. Its study will contribute valuable insights into drug design principles and may inspire future generations of therapeutics.

In conclusion, the compound with CAS No. 338394-20-0 and product name 5-2-(4-Chloroanilino)vinyl-3-(2,6-dichlorophenyl)-4-isoxazolecarbonitrile is a fascinating example of modern pharmaceutical chemistry. Its unique structural features and potential bioactivity make it a valuable asset in the search for new treatments for various diseases. Continued research into its properties will likely uncover additional therapeutic applications and reinforce its importance as a model compound for drug discovery efforts.